7-Isopropenyl-5-aminoindole

• Molecular Formula: C11H12N2
• Molecular Weight: 172.23 g/mol
• IUPAC Name: 7-prop-1-en-2-yl-1H-indol-5-amine
• InChI: InChI=1S/C11H12N2/c1-7(2)10-6-9(12)5-8-3-4-13-11(8)10/h3-6,13H,1,12H2,2H3
• InChI Key: VMVRBWCPWRDZBE-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C1=C2C(=CC(=C1)N)C=CN2

Description

7-Isopropenyl-5-aminoindole is a useful research compound. Its molecular formula is C11H12N2 and its molecular weight is 172.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyltriphenylphosponium bromide (3.8 g, 10 mmol) in 40 mL of THF was added 15 mL of a solution of lithium bis(trimethylsilyl)amide (15 mmol) and the resulting reaction mixture was stirred for 1 h at −78° C. A solution of 5-amino-7-acetylindole (0.55 g, 3.1 mmol) in 10 mL of THF was added into the solution slowly for 0.5 h period. The reaction mixture was slowly warmed to 25° C. and stirred for 12 h at the temperature. Column chromatographic separation of reaction mixture (50% EtOAc/n-Hexane) provided 0.45 g (2.6 mmol, 82%) of the desired product.